Cas no 39876-33-0 (Benzothiazole,5-methoxy-2-(2-pyridinyl)-)

• Product Name: Benzothiazole,5-methoxy-2-(2-pyridinyl)-
• CAS No: 39876-33-0
• MF: C₁₃H₁₀N₂OS
• MW: 242.296301364899
• CID: 322197
• PubChem ID: 187806
• Update Time: 2025-04-19

Benzothiazole,5-methoxy-2-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,5-methoxy-2-(2-pyridinyl)-
• 5-methoxy-2-pyridin-2-yl-1,3-benzothiazole
• Benzothiazole, 5-methoxy-2-(2-pyridyl)-
• methyl 2-(2-pyridinyl)-1,3-benzothiazol-5-yl ether
• SCHEMBL8050339
• 39876-33-0
• CHEMBL2269954
• DTXSID80192917

• Inchi： 1S/C13H10N2OS/c1-16-9-5-6-12-11(8-9)15-13(17-12)10-4-2-3-7-14-10/h2-8H,1H3
• InChI Key： UFPJZRHJGSFLKA-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CN=2)=NC2C=C(C=CC1=2)OC

Computed Properties

• Exact Mass: 242.0515
• Monoisotopic Mass: 242.051384
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.2
• XLogP3: 3

Experimental Properties

• Density: 1.283±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 124 ºC (methanol )
• Boiling Point: 419.7°Cat760mmHg
• Flash Point: 207.6°C
• Refractive Index: 1.662
• Solubility: Very slightly soluble (0.34 g/l) (25 º C),
• PSA: 35.01